Cas no 2680693-98-3 (2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid
• CAS No: 2680693-98-3
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 5652664
• PubChem ID: 165917972
• Update Time: 2025-11-01

2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680693-98-3
• EN300-28281915
• 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)10(18)15-4-7-2-1-6(9(16)17)3-8(7)5-15/h6-8H,1-5H2,(H,16,17)
• InChI Key： DZUDREVWXODEOD-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2CCC(C(=O)O)CC2C1)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid (CAS No. 2680693-98-3)

2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680693-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, featuring a fused isoindole ring system modified with a trifluoroacetyl group and an octahydro structure. The presence of fluorine atoms in the trifluoroacetyl moiety introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural framework of 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid consists of a rigid isoindole core, which is a common scaffold in biologically active molecules. The isoindole system is known for its ability to interact with biological targets due to its aromatic-like characteristics and potential for hydrogen bonding. The octahydro substitution further stabilizes the ring system, enhancing its solubility and metabolic stability. This combination of structural features makes the compound an attractive intermediate for drug design and development.

The trifluoroacetyl group attached to the molecule is a key functional moiety that imparts distinct properties. Fluorine atoms are highly electronegative and can modulate the reactivity and binding affinity of a molecule. In pharmaceutical applications, trifluoroacetyl groups are often incorporated to improve metabolic stability, lipophilicity, and binding interactions with biological targets. Recent studies have highlighted the role of trifluoromethyl groups in enhancing drug efficacy and pharmacokinetic profiles, suggesting that 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid may exhibit similar advantages.

Research in the field of heterocyclic chemistry has demonstrated that modifications to the isoindole core can lead to compounds with significant biological activity. For instance, derivatives of isoindole have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The carboxylic acid group in 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid provides a site for further functionalization, allowing for the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry have enabled the prediction of molecular interactions with high accuracy. Studies using molecular docking simulations have shown that compounds with similar structural motifs to 2-(2,2,2-trifluoroacetyl)-octahydro-1H-isoindole-5-carboxylic acid can bind effectively to enzymes and receptors involved in critical biological pathways. These findings suggest that this compound may serve as a lead molecule for developing novel therapeutic agents.

The synthesis of trifluoroacetylated isoindoles remains an active area of research due to their potential applications. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on more efficient synthetic strategies, such as transition-metal-catalyzed reactions and flow chemistry techniques. These advancements could facilitate the production of 2680693-98-3 on a larger scale, making it more accessible for industrial applications.

The pharmacological profile of CAS No. 2680693-98-3 is still under investigation, but preliminary studies suggest promising results. In vitro assays have indicated potential activity against certain enzymatic targets relevant to diseases such as cancer and inflammation. Additionally, the compound's ability to cross cell membranes due to its lipophilic nature may enhance its bioavailability when formulated into drug delivery systems.

The use of fluorinated compounds in drug development is well-documented for their improved pharmacological properties. The introduction of fluorine atoms can alter electronic distributions within a molecule, leading to enhanced binding affinity and selectivity. For example, fluoroquinolones are a class of antibiotics where fluorine substitution has been crucial in improving their efficacy against bacterial infections. Similarly, trifluoromethyl groups are frequently found in antiviral and anticancer drugs due to their ability to increase metabolic stability.

In conclusion, 2680693-98-3 represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of an isoindole scaffold modified with a trifluoroacetyl group positions it as a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, 2680693-98-3 may play a significant role in the development of next-generation drugs.